5-Bromo-2,3-dihydrobenzo[b]furan-7-boronic Acid

• IUPAC Name: (5-bromo-2,3-dihydro-1-benzofuran-7-yl)boronic acid
• InChI: InChI=1S/C8H8BBrO3/c10-6-3-5-1-2-13-8(5)7(4-6)9(11)12/h3-4,11-12H,1-2H2
• InChI Key: BSSWVOKZPQTKGW-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC2=C1OCC2)Br)(O)O
• Molecular Formula: C8H8BBrO3
• DSSTOX Substance ID: DTXSID80383429
• Molecular Weight: 242.86 g/mol
• CAS No.: 690632-72-5

Description

5-Bromo-2,3-dihydrobenzo[b]furan-7-boronic Acid is a useful research compound. Its molecular formula is C8H8BBrO3 and its molecular weight is 242.86 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

5-Bromo-2,3-dihydrobenzo[b]furan-7-boronic acid is a compound that has found applications in various fields of synthesis and medicinal chemistry. For instance, its derivatives, such as 7-aroyl-2,3-dihydrobenzo[b]furan-3-carboxylic acids, have been synthesized and evaluated for analgesic activity, demonstrating potent analgesic activity with low gastric irritancy (Boyle et al., 1986). Additionally, the synthesis of 6,7-dichloro-2,3-dihydro-2-benzo[b]furancarboxylic acid derivatives, displaying significant natriuretic activities, illustrates another facet of its medicinal applications (Ohsugi et al., 1989).

Advanced Synthesis Techniques

The synthesis of compounds like 6-cyanobenzo[b]furan-2-boronic acid pinacol ester, a derivative of this compound, showcases advanced synthesis techniques. This compound is a useful scaffold for constructing specific compounds or compound libraries with benzofuran cores, achieved through methods like per-iodination/de-iodination strategy coupled with Sonogashira alkynylation and Cu-catalyzed heteroannulation (Williams et al., 2013).

Cytotoxicity Testing for Cancer Research

This compound derivatives have also been explored in the context of cancer research. Synthesized compounds were evaluated for in vitro cytotoxicity on human cancer cell lines, demonstrating good inhibiting abilities, particularly on Hep-G2 cells. This indicates its potential use in developing cancer therapeutics (Công et al., 2020).

Chemical Properties and Structural Characterization

The chemical properties and structural characterization of this compound and its derivatives have been studied extensively. For example, the investigation of bromination and Vilsmeier–Haack formylation of 6,7-dihydrobenzo[b]-thiophen-4(5H)-one provides insights into the chemical behavior of similar compounds (Drewry & Scrowston, 1969).

Chemosensor Systems and Luminescence Properties

The compound's derivatives have been used to synthesize dibenzo(benzo)-18-crown-6-containing N-arylimines, which exhibit interesting spectral luminescence properties. These properties are particularly notable in solutions of 6-bromo- and 6-nitro-substituted compounds, indicating a potential application in chemosensor systems with intramolecular charge transfer (Dubonosov et al., 2009).

Mechanism of Action

Target of Action

Boronic acids, including this compound, are often used in the suzuki-miyaura cross-coupling reactions . These reactions are a type of palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis for the formation of carbon-carbon bonds .

Mode of Action

The mode of action of 5-Bromo-2,3-dihydrobenzo[b]furan-7-boronic Acid is primarily through its role in the Suzuki-Miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, coupling with a halogenated compound in the presence of a palladium catalyst and a base .

Biochemical Pathways

The Suzuki-Miyaura cross-coupling reaction, in which this compound participates, is a key step in many synthetic pathways. The product of this reaction can be used to synthesize various organic compounds, including pharmaceuticals and polymers .

Result of Action

The result of the action of this compound is the formation of carbon-carbon bonds through the Suzuki-Miyaura cross-coupling reaction . This reaction is a powerful tool for the synthesis of biaryls, heteroaryls, and dienes, which are structural units in many natural products, pharmaceuticals, and materials .

Action Environment

The efficacy and stability of this compound, like other boronic acids, can be influenced by various environmental factors. For instance, the Suzuki-Miyaura cross-coupling reaction requires a specific pH range for optimal performance . Additionally, the compound should be stored in a dry environment at 2-8°C to maintain its stability .

Biochemical Analysis

Biochemical Properties

5-Bromo-2,3-dihydrobenzo[b]furan-7-boronic acid plays a crucial role in biochemical reactions, particularly in the formation of carbon-carbon bonds. It interacts with enzymes and proteins involved in these reactions, such as palladium-catalyzed enzymes. The boronic acid group in the compound can form reversible covalent bonds with diols and other molecules containing hydroxyl groups, making it useful in the study of enzyme inhibition and protein interactions .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound has been shown to modulate the activity of certain kinases and phosphatases, leading to alterations in cell signaling cascades. Additionally, it can affect the expression of genes involved in metabolic pathways, thereby influencing cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to active sites of enzymes, inhibiting their activity. This binding often involves the formation of a covalent bond between the boronic acid group and the enzyme’s active site residues. The compound can also interact with DNA and RNA, affecting gene expression and protein synthesis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under refrigerated conditions but can degrade over extended periods. Long-term studies have shown that its effects on cellular function can vary, with some cells developing resistance or adaptive responses to prolonged exposure .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound can effectively modulate biochemical pathways without causing significant toxicity. At higher doses, it can induce toxic effects, including cellular damage and organ dysfunction. Threshold effects have been observed, where a slight increase in dosage leads to a disproportionate increase in adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as oxidoreductases and transferases, influencing metabolic flux and metabolite levels. The compound can also affect the activity of cofactors like NADH and FADH2, altering the overall metabolic balance within cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, facilitating its movement across cellular membranes. The compound’s localization and accumulation can be influenced by factors such as pH and the presence of other biomolecules .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, the compound may localize to the nucleus, where it can interact with DNA and RNA, or to the mitochondria, affecting cellular respiration and energy production .